Cas no 1804406-73-2 (2-Bromo-4-cyano-6-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Bromo-4-cyano-6-(trifluoromethyl)phenylacetic acid
• CAS No: 1804406-73-2
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4970450
• Update Time: 2023-08-23

2-Bromo-4-cyano-6-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(trifluoromethyl)phenylacetic acid
• 2-[2-bromo-4-cyano-6-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C10H5BrF3NO2/c11-8-2-5(4-15)1-7(10(12,13)14)6(8)3-9(16)17/h1-2H,3H2,(H,16,17)
• InChI Key： BWKUFXDTSRKQOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 347.0±42.0 °C at 760 mmHg

2-Bromo-4-cyano-6-(trifluoromethyl)phenylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃